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Compound of Interest

Compound Name: Heptanamide

Cat. No.: B1606996

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety, handling, and disposal information for
heptanamide (CAS No. 628-62-6). The following sections detail the known properties,

recommended procedures, and regulatory considerations for the laboratory use of this
compound.

Chemical and Physical Properties

Heptanamide is a fatty amide that is important to characterize fully before use in a research
setting. While extensive toxicological data is not readily available, its physical and chemical
properties are summarized below.[1][2]

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b1606996?utm_src=pdf-interest
https://www.benchchem.com/product/b1606996?utm_src=pdf-body
https://www.benchchem.com/product/b1606996?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB52368581.htm
https://www.lookchem.com/ProductWholeProperty_LCPL73322.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1606996?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Property Value Source
Molecular Formula C7H1sNO [1]

Molecular Weight 129.2 g/mol [1]

CAS Number 628-62-6 [1]
Appearance Solid Pharmaffiliates
Melting Point 96°C

Boiling Point 239.29°C (estimate)

Density 0.8521 g/cms3

Flash Point 110.9°C

pKa 16.75 + 0.40 (Predicted)

Storage Temperature

2-8°C

Hazard Identification and Safety Precautions

While a full GHS classification for heptanamide is not widely available, it is categorized as a

potential neurotoxin. General safety precautions for amides should be followed. The following

precautionary statements are advised:

P260: Do not breathe dust/fume/gas/mist/vapours/spray.

P270: Do not eat, drink or smoke when using this product.

P280: Wear protective gloves/protective clothing and eye/face protection.

P301+P310: IF SWALLOWED: Immediately call a POISON CENTER/doctor.

P302+P352: IF ON SKIN: Wash with plenty of water and soap.

P303+P361+P353: IF ON SKIN (or hair): Take off immediately all contaminated clothing.

Rinse skin with water.

P308+P313: IF exposed or concerned: Get medical advice/attention.

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.chemicalbook.com/ChemicalProductProperty_EN_CB52368581.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB52368581.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB52368581.htm
https://www.benchchem.com/product/b1606996?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1606996?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

e P405: Store locked up.

Incompatible Materials: Strong oxidizing agents.

Handling and Storage

Proper handling and storage procedures are critical to ensure safety in the laboratory.
3.1. Handling

+ Always handle heptanamide in a well-ventilated area, preferably within a chemical fume
hood to minimize inhalation of any dust or vapors.

o Wear appropriate Personal Protective Equipment (PPE), including chemical-resistant gloves
(e.g., nitrile), a lab coat, and chemical safety goggles.

¢ Avoid direct contact with skin and eyes.
e Do not eat, drink, or smoke in areas where heptanamide is handled.
e Ground all equipment when handling to prevent static discharge.

3.2. Storage

Store in a cool, dry, and well-ventilated area.

Keep containers tightly closed when not in use.

Store away from incompatible materials, particularly strong oxidizing agents.

The recommended storage temperature is between 2-8°C.

Heptanamide is stable under recommended storage conditions.

First Aid Measures

In the event of exposure, follow these first aid procedures immediately:
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« If Inhaled: Move the person to fresh air. If breathing is difficult or stops, administer artificial
respiration. Seek immediate medical attention.

» In Case of Skin Contact: Immediately wash the affected area with plenty of soap and water.
Remove contaminated clothing and shoes. Seek immediate medical attention.

e In Case of Eye Contact: Immediately flush eyes with plenty of water for at least 20 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
to do. Continue rinsing and seek immediate medical attention.

« |If Swallowed: Do NOT induce vomiting. Rinse mouth with water. Never give anything by
mouth to an unconscious person. Call a poison center or physician immediately.

Spill and Leak Procedures

In the event of a spill, follow these steps to ensure safe cleanup:

o Evacuate: Immediately notify others in the area and evacuate non-essential personnel.
e Ventilate: Ensure the area is well-ventilated, if safe to do so.

o Contain: Prevent further leakage or spread of the material if it can be done without risk.
Prevent the spill from entering drains or waterways.

o Absorb: Use an inert absorbent material such as sand, silica gel, or vermiculite to cover the
spill.

o Collect: Carefully sweep or scoop the absorbed material into a suitable, labeled, and sealed
container for disposal.

o Decontaminate: Clean the spill area thoroughly with a suitable detergent and water.

» Dispose: Dispose of the contaminated materials as hazardous waste in accordance with
local, state, and federal regulations.

Disposal Guidelines

All heptanamide waste and contaminated materials should be treated as hazardous waste.
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» Waste Collection: Collect waste heptanamide and any contaminated materials (e.qg.,
absorbent materials, gloves, lab coats) in a designated, compatible, and properly labeled
hazardous waste container.

o Labeling: The container must be clearly labeled with "Hazardous Waste" and the chemical
name "Heptanamide."

o Storage: Store the hazardous waste container in a designated, secure, and well-ventilated
area, away from incompatible materials.

» Disposal: Arrange for the disposal of the hazardous waste through a licensed environmental
management company. Do not dispose of heptanamide down the drain or in the regular
trash. Discharge into the environment must be avoided.

Workflow and Logic Diagrams

The following diagram illustrates the key decision-making process for the safe handling and
disposal of heptanamide.
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Caption: Workflow for Heptanamide Safety, Handling, and Disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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